Cas no 82543-40-6 (2-Butoxy-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidin-4-one)
82543-40-6 structure
Product Name:2-Butoxy-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidin-4-one
CAS No:82543-40-6
MF:C14H22N2O5
MW:298.334884166718
CID:987902
Update Time:2023-08-03
2-Butoxy-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
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- O(2)-butylthymidine
- O(2)-Btm
- 2-Butoxy-1-(2-deoxypentofuranosyl)-5-methylpyrimidin-4(1H)-one
- 4(1H)-Pyrimidinone, 2-butoxy-1-(2-deoxy-beta-D-erythro-pentofuranosyl)-5-methyl-
- 2-Butoxy-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidin-4-one
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- Inchi: 1S/C14H22N2O5/c1-3-4-5-20-14-15-13(19)9(2)7-16(14)12-6-10(18)11(8-17)21-12/h7,10-12,17-18H,3-6,8H2,1-2H3/t10-,11+,12+/m0/s1
- InChI Key: NYURDMKCPKXUDB-QJPTWQEYSA-N
- SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C=C(C)C(N=C1OCCCC)=O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 449
- Topological Polar Surface Area: 91.6
2-Butoxy-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidin-4-one Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
82543-40-6 (2-Butoxy-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidin-4-one) Related Products
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